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Compound of Interest

Compound Name: Penta-1,4-diyne

cat. No.: B3369734

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 24442-69-1[1][2][3][4]

This technical guide provides a comprehensive overview of penta-1,4-diyne, a linear, acyclic
alkyne with the molecular formula CsHa.[5] It is a structural isomer of 1,3-pentadiyne.[1][2] This
document consolidates available data on its physicochemical properties, synthesis, and
spectral information. While direct applications in drug development and established roles in
specific signaling pathways are not extensively documented in publicly available literature, this
guide serves as a foundational resource for researchers interested in this molecule.

Physicochemical Properties

Penta-1,4-diyne is a colorless liquid at room temperature.[1] Key quantitative data regarding its
physical and chemical properties are summarized in the table below for easy reference and
comparison.
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Property Value Source

Molecular Weight 64.08 g/mol [3]

Exact Mass 64.0313001276 Da [3]

N , 61-64 °C (142-147 °F; 334-337

Boiling Point [1]

K)
. . -21t0-19 °C (-6 to -2 °F; 252-

Melting Point [1]
254 K)

Refractive Index (n_D) 1.4283 (at 23 °C) [1]

Dipole Moment 0.516 D [1]

XLogP3 11 [3]

Table 1: Physicochemical properties of penta-1,4-diyne.

At room temperature, penta-1,4-diyne can discolor to a yellowish liquid; however, it can be
stored in diluted solutions at 0 °C for several weeks.[1][2] The presence of two triple bonds in
the 1 and 4 positions creates a linear structure due to the sp-hybridization of the carbon atoms,
resulting in a 180° bond angle.[1][2]

Synthesis of Penta-1,4-diyne

The synthesis of penta-1,4-diyne has presented historical challenges, with early attempts often
resulting in the rearranged product, 1,3-pentadiyne.[1][2]

Improved Synthesis Method by Verkruijsse and
Hasselaar (1979)

An improved and more reliable method for the synthesis of penta-1,4-diyne was developed by
Verkruijsse and Hasselaar in 1979. This method offers better yields and fewer by-products by
employing a copper(l) bromide catalyst and propargyl tosylate at lower reaction temperatures.

[1][]

Experimental Protocol:
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This protocol is based on the description of the improved synthesis method. The original 1979
publication should be consulted for precise, step-by-step instructions.

Materials:

Propargyl tosylate

Ethynylmagnesium bromide

Copper(l) bromide

Anhydrous Tetrahydrofuran (THF)

Procedure:

e A solution of ethynylmagnesium bromide in anhydrous THF is prepared.

o Copper(l) bromide is added as a catalyst to the Grignard reagent solution.

» Propargyl tosylate is then added to the reaction mixture. The reaction is maintained at a low
temperature to minimize the formation of by-products.

o Following the reaction, a multi-step extraction is performed to isolate the penta-1,4-diyne.
This approach is advantageous as it circumvents the difficulty of separating the product from
the THF solvent, which have similar boiling points.[1][2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of penta-1,4-diyne.

Spectroscopy Type Key Features
13C NMR Data available in various databases.
1H NMR Data available in various databases.

Expected characteristic absorptions for C=C

Infrared (IR) and C-H bonds

Mass Spectrometry (MS) Expected fragmentation patterns for alkynes.
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Table 2: Summary of Spectroscopic Data for Penta-1,4-diyne.

Applications and Biological Activity

While research into the biological activity of many diyne compounds is ongoing, with some
showing promise as antimicrobial and antibacterial agents, there is a notable lack of specific
studies on the biological effects or drug development applications of penta-1,4-diyne itself.[6]
[7] The available literature in this area predominantly focuses on derivatives of penta-1,4-dien-
3-one, which possess a different core structure. These derivatives have been investigated for a
range of bioactivities, including anticancer, antiviral, and antibacterial properties.[8][9][10][11]

Penta-1,4-diyne is, however, utilized as a starting material in organic synthesis, particularly for
the creation of heterocyclic compounds like stibabenzene, arsabenzene, and phosphabenzene.

[1]

Experimental and Logical Workflows

Due to the limited information on the direct biological applications of penta-1,4-diyne, a
specific signaling pathway cannot be depicted. However, a generalized workflow for its
synthesis and subsequent use as a precursor in further chemical reactions can be visualized.
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General Workflow for Penta-1,4-diyne Synthesis and Application

Synthesis of Penta-1,4-diyne

Propargyl Tosylate

Ethynylmagnesium Bromide

Cu(l)Br Catalyzed

Coupling Reaction in THF

Multi-step Extraction

Penta-1,4-diyne

Application as a Precursor

Synthesis of Heterobenzenes
(e.g., Stibabenzene, Arsabenzene)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and application of penta-1,4-diyne.

This diagram illustrates the key steps in the improved synthesis of penta-1,4-diyne and its
subsequent use as a starting material for the synthesis of various heterocyclic compounds.

Conclusion
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Penta-1,4-diyne is a well-characterized small molecule with established physicochemical
properties and a reliable synthetic route. While its direct application in drug development and
its role in biological signaling pathways remain largely unexplored, it serves as a valuable
precursor in synthetic organic chemistry. This guide provides a solid foundation for researchers
and professionals in the field, summarizing the current knowledge and highlighting potential
areas for future investigation into the biological activities of this and related simple diyne
structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3369734#cas-number-for-penta-1-4-diyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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